Cas no 30056-92-9 (Carbanilic acid,p-(ethylsulfonyl)-, diphenylmethyl ester (8CI))

• Product Name: Carbanilic acid,p-(ethylsulfonyl)-, diphenylmethyl ester (8CI)
• CAS No: 30056-92-9
• MF: C₂₂H₂₁NO₄S
• MW: 395.4714448452
• CID: 314502
• PubChem ID: 267641
• Update Time: 2025-04-19

Carbanilic acid,p-(ethylsulfonyl)-, diphenylmethyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• Carbanilic acid,p-(ethylsulfonyl)-, diphenylmethyl ester (8CI)
• DTXSID40952453
• Diphenylmethyl [4-(ethanesulfonyl)phenyl]carbamate
• NSC-107175
• NSC107175
• 30056-92-9

• Inchi： 1S/C22H21NO4S/c1-2-28(25,26)20-15-13-19(14-16-20)23-22(24)27-21(17-9-5-3-6-10-17)18-11-7-4-8-12-18/h3-16,21H,2H2,1H3,(H,23,24)
• InChI Key： MTKQRBROWDCOIV-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=CC=1)NC(=O)OC(C1C=CC=CC=1)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 395.11923
• Monoisotopic Mass: 395.119129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8
• XLogP3: 4.3

Experimental Properties

• Density: 1.268
• Boiling Point: 553.6°Cat760mmHg
• Flash Point: 288.6°C
• Refractive Index: 1.616
• PSA: 72.47
• LogP: 5.97210